Cas no 933696-86-7 (3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-
• CAS No: 933696-86-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 2120629
• Update Time: 2023-08-04

3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid,1-cyclopentyl-1,6-dihydro-6-oxo-
• 1-cyclopentyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-

• Inchi： 1S/C11H13NO3/c13-10-6-5-8(11(14)15)7-12(10)9-3-1-2-4-9/h5-7,9H,1-4H2,(H,14,15)
• InChI Key： TYXUBSDWTYEPMH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Topological Polar Surface Area: 57.6